Cas no 842140-27-6 (2-Bromo-3-(4-tert-butylphenyl)-1-propene)

• Product Name: 2-Bromo-3-(4-tert-butylphenyl)-1-propene
• CAS No: 842140-27-6
• MF: C₁₃H₁₇Br
• MW: 253.178083181381
• MDL: MFCD06201198
• CID: 870718
• PubChem ID: 2756861
• Update Time: 2025-05-20

2-Bromo-3-(4-tert-butylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoprop-2-en-1-yl)-4-tert-butylbenzene
• 1-(2-bromoprop-2-enyl)-4-tert-butylbenzene
• 2-BROMO-3-(4-TERT-BUTYLPHENYL)-1-PROPENE
• AKOS016016900
• DTXSID50373594
• 2-Bromo-3-(4-tertbutylphenyl)-1-propene
• MFCD06201198
• 842140-27-6
• 2-Bromo-3-(4-tert-butylphenyl)-1-propene

• MDL： MFCD06201198
• Inchi： 1S/C13H17Br/c1-10(14)9-11-5-7-12(8-6-11)13(2,3)4/h5-8H,1,9H2,2-4H3
• InChI Key： PBDHFPPZLPMVQN-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 252.05100
• Monoisotopic Mass: 252.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 283.4°C at 760 mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.531
• PSA: 0.00000
• LogP: 4.43520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Bromo-3-(4-tert-butylphenyl)-1-propene

Introduction to 2-Bromo-3-(4-tert-butylphenyl)-1-propene (CAS No. 842140-27-6) and Its Emerging Applications in Chemical Biology

2-Bromo-3-(4-tert-butylphenyl)-1-propene, identified by the chemical identifier CAS No. 842140-27-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a brominated vinyl group and a tert-butyl-substituted phenyl ring, presents a versatile platform for synthetic modifications and applications in drug discovery, material science, and catalysis. The presence of both bromine and phenyl substituents makes it an attractive intermediate for constructing complex molecular architectures, particularly in the development of novel bioactive molecules.

The bromine atom in 2-Bromo-3-(4-tert-butylphenyl)-1-propene serves as a reactive handle for various cross-coupling reactions, including Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. The 4-tert-butylphenyl moiety not only enhances the steric bulk of the molecule but also influences its electronic properties, making it suitable for applications in photophysical studies and organic electronics. The compound’s dual functionality allows for the facile introduction of diverse substituents, enabling the creation of tailored derivatives with specific biological activities.

Recent advancements in synthetic methodologies have expanded the utility of 2-Bromo-3-(4-tert-butylphenyl)-1-propene in medicinal chemistry. For instance, its incorporation into heterocyclic frameworks has led to the discovery of novel compounds with potential therapeutic effects. A notable area of research involves its use in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to diseases such as cancer and inflammation. The propene backbone of this compound also facilitates polymerization reactions, yielding high-performance materials with applications in coatings, adhesives, and specialty plastics.

In the realm of catalysis, 2-Bromo-3-(4-tert-butylphenyl)-1-propene has been employed as a precursor for designing organometallic complexes that exhibit exceptional catalytic activity in various transformations. These complexes often serve as efficient catalysts for C-C bond formation, which is a cornerstone reaction in organic synthesis. The combination of the bromine atom and the phenolic group provides a balance between reactivity and stability, making it an ideal candidate for developing sustainable catalytic systems.

The compound’s role in material science is equally compelling. Its ability to undergo controlled polymerization under mild conditions has opened new avenues for creating functional polymers with tailored properties. Researchers have leveraged its structure to develop light-emitting materials (OLEDs) and conductive polymers, which are essential components in modern electronic devices. The brominated propene derivative also exhibits interesting photophysical properties, such as fluorescence and phosphorescence, which make it valuable for bioimaging applications.

Moreover, the growing interest in green chemistry has prompted investigations into the environmental impact of using 2-Bromo-3-(4-tert-butylphenyl)-1-propene as a building block. Efforts have been directed toward optimizing synthetic routes to minimize waste and improve atom economy. These efforts align with global initiatives to develop more sustainable chemical processes, ensuring that future applications of this compound are both effective and environmentally responsible.

The versatility of 2-Bromo-3-(4-tert-butylphenyl)-1-propene extends to its use as a ligand in coordination chemistry. By serving as a chelating agent for transition metals, it can stabilize metal centers and facilitate catalytic cycles that would otherwise be unattainable. This capability has been exploited in designing catalysts for asymmetric synthesis, where enantioselective transformations are crucial for producing chiral drugs with enhanced efficacy and reduced side effects.

In conclusion, 2-Bromo-3-(4-tert-butylphenyl)-1-propene (CAS No. 842140-27-6) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse synthetic strategies, making it indispensable in pharmaceutical research, materials science, and catalysis. As ongoing research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in chemical biology.